Methyl 2-amino-3-(5-methyl-1,3,4-thiadiazol-2-yl)propanoate

• Molecular Formula: C7H11N3O2S
• Molecular Weight: 201.25 g/mol
• IUPAC Name: methyl 2-amino-3-(5-methyl-1,3,4-thiadiazol-2-yl)propanoate
• InChI: InChI=1S/C7H11N3O2S/c1-4-9-10-6(13-4)3-5(8)7(11)12-2/h5H,3,8H2,1-2H3
• InChI Key: UWDNNJBMIQSAIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)CC(C(=O)OC)N

Description

Methyl 2-amino-3-(5-methyl-1,3,4-thiadiazol-2-yl)propanoate is a chemical compound with the molecular formula C6H9N3O2S It is a derivative of thiadiazole, a heterocyclic compound containing both sulfur and nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 2-amino-3-(5-methyl-1,3,4-thiadiazol-2-yl)propanoate typically involves the reaction of 2-amino-5-methyl-1,3,4-thiadiazole with methyl acrylate under specific conditions. The reaction is usually carried out in the presence of a base, such as sodium hydroxide, and a solvent, such as ethanol. The mixture is heated to reflux for several hours to ensure complete reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification steps such as recrystallization or chromatography may be employed to obtain the desired compound in high purity .

Chemical Reactions Analysis

Types of Reactions

Methyl 2-amino-3-(5-methyl-1,3,4-thiadiazol-2-yl)propanoate can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the nitro group to an amino group.

Substitution: Nucleophilic substitution reactions can occur at the thiadiazole ring, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can produce a variety of thiadiazole derivatives .

Scientific Research Applications

Methyl 2-amino-3-(5-methyl-1,3,4-thiadiazol-2-yl)propanoate has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound has been studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a precursor for the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of Methyl 2-amino-3-(5-methyl-1,3,4-thiadiazol-2-yl)propanoate involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, its antimicrobial activity may be due to the inhibition of key enzymes involved in bacterial cell wall synthesis .

Comparison with Similar Compounds

Similar Compounds

• Methyl 3-(5-amino-1,3,4-thiadiazol-2-yl)propanoate
• Methyl 3-(2-amino-1,3-thiazol-4-yl)propanoate
• Ethyl 3-amino-3-(3,4,5-trifluorophenyl)propanoate

Uniqueness

Methyl 2-amino-3-(5-methyl-1,3,4-thiadiazol-2-yl)propanoate is unique due to its specific substitution pattern on the thiadiazole ring, which imparts distinct chemical and biological properties.